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Introduction

Samarium-Neodymium (Sm-Nd) isochron dating is a robust radiometric method used in
geochemistry and geochronology to determine the age of rocks and minerals.[1][2] The
technique is based on the alpha decay of 147Sm to 143Nd, with a very long half-life of
approximately 106 billion years.[2][3] This long half-life makes the Sm-Nd system particularly
suitable for dating ancient geological materials.[2][4] The method relies on measuring the
isotopic ratios of Sm and Nd in multiple cogenetic rock or mineral samples with varying Sm/Nd
ratios.[4] When these ratios are plotted on an isochron diagram (143Nd/*#4Nd vs. 147Sm/*44Nd),
the slope of the resulting line corresponds to the age of the samples, while the y-intercept
provides the initial 43Nd/*44Nd ratio.[3][4]

Principle of the Method

The Sm-Nd dating method is founded on the following decay equation:
(**3Nd/***Nd)present = (1*3Nd/**4Nd)initial + (4’Sm/*44Nd)present * (e”At - 1)
Where:

e (*3Nd/**4Nd)present is the ratio of the radiogenic daughter isotope #3Nd to the stable
reference isotope #*Nd in the sample today.
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(1*3Nd/***Nd)initial is the isotopic ratio of Nd when the rock or mineral formed.

(**’Sm/**4Nd)present is the ratio of the parent isotope 14’Sm to the stable Nd isotope 144Nd in
the sample today.

A is the decay constant of 147Sm (approximately 6.54 x 10712 yr=1).[5]

t is the time elapsed since the formation of the rock or mineral (the age).

By analyzing several minerals or whole-rock samples from the same geological unit that have

different Sm/Nd ratios, a linear array of data points, known as an isochron, is generated.[2] The

slope of this isochron, (e”At - 1), allows for the calculation of the age, t.

Experimental Protocol

The Sm-Nd isochron dating protocol involves several critical steps, from sample preparation to

mass spectrometric analysis, which must be conducted in an ultra-clean laboratory

environment to prevent contamination.[4]

Step 1: Sample Preparation

Sample Selection and Crushing: Select fresh, unaltered whole-rock samples or individual
minerals. Crush the samples into a fine, homogeneous powder using a clean agate mortar
and pestle. For mineral separation, standard heavy liquid and magnetic separation
techniques can be employed.

Sample Weighing and Spiking: Accurately weigh an appropriate amount of the powdered
sample (typically 50-100 mg). A mixed #°Sm-15°Nd isotopic tracer, or "spike," is added to a
separate aliquot of the sample powder. This spike is crucial for determining the precise
concentrations of Sm and Nd via the isotope dilution method.[4][6]

Step 2: Sample Dissolution

Acid Digestion: The powdered sample, with and without the spike, is placed in a clean Teflon
beaker. A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO3) is added to
dissolve the silicate minerals.[4] The beakers are heated on a hotplate at a controlled
temperature to facilitate dissolution.
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o Evaporation and Final Dissolution: After the initial digestion, the solution is evaporated to
dryness. This step is often repeated. Finally, the residue is dissolved in hydrochloric acid
(HCI) to convert the fluorides into chlorides.[6] The final solution should be clear and free of
any solid residue.[6]

Step 3: Chemical Separation of Sm and Nd

To accurately measure the isotopic ratios of Sm and Nd, they must be separated from other
elements in the sample matrix. This is typically achieved using a two-stage ion-exchange
chromatography process.[6]

e Primary Separation (Bulk Rare Earth Elements): The sample solution is loaded onto a cation
exchange resin column. The bulk of the major elements (e.g., Fe, Mg, Al, K, Na, Ca) are
washed away with dilute acids.[7][8] The Rare Earth Elements (REES), including Sm and Nd,
are then eluted as a group using a stronger acid.[7]

e Secondary Separation (Sm and Nd Fractions): The collected REE fraction is then passed
through a second chromatography column packed with a resin that has a high affinity for
specific REEs. This allows for the precise separation of Sm and Nd from each other and from
other interfering REEs like Ce and Pr.[6][9] Different acid concentrations are used to
selectively elute Nd and then Sm into separate collection vials.[6]

Step 4: Mass Spectrometry

The purified Sm and Nd fractions are analyzed using a high-precision mass spectrometer, most
commonly a Thermal lonization Mass Spectrometer (TIMS) or a Multicollector-Inductively
Coupled Plasma Mass Spectrometer (MC-ICP-MS).[4][7]

o Filament Loading: A small drop of the purified Nd or Sm solution is loaded onto a metal
filament (e.g., rhenium). The filament is then gently heated to evaporate the liquid and
deposit a thin layer of the sample.

« Isotopic Analysis: The filament is placed into the mass spectrometer. The sample is heated
until it ionizes, and the resulting ion beam is accelerated and separated by a magnetic field
according to the mass-to-charge ratio of the isotopes. Sensitive detectors measure the
intensity of each isotope beam, allowing for the precise determination of the isotopic ratios
(e.g., *3Nd/**4Nd and *47Sm/**4Nd).[2]
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Step 5: Data Analysis and Age Calculation

o Data Reduction: The measured isotopic ratios are corrected for mass fractionation and any
isobaric interferences. The spiked samples are used to calculate the precise concentrations
of Sm and Nd.

e Isochron Plotting: The 143Nd/*44Nd ratios are plotted against the 147Sm/144Nd ratios for all the

analyzed samples.

o Age Calculation: A linear regression is performed on the data points. The age (t) is calculated
from the slope of the isochron. The uncertainty in the age is determined from the uncertainty
in the slope of the regression line.

Suantitative Data S

Parameter Typical Value/Range Notes
Dependent on the
Sample Size 50 - 100 mg concentration of Sm and Nd in

the rock/mineral.

Spike Composition

Mixed 149°Sm-13°Nd or #7Sm-
145Nd

Highly enriched isotopic
tracers are used.

Dissolution Acids

Concentrated HF, HNOs, HCI

Used for complete digestion of

silicate samples.[4][6]

Primary Column Resin

Cation exchange resin (e.g.,
AG50W-X12)

For separating bulk REEs from

matrix elements.[7]

Secondary Column Resin

HDEHP-based or TODGA

resin

For separating individual
REEs.[6][8]

Mass Spectrometer

TIMS or MC-ICP-MS

TIMS is often considered the
benchmark for high-precision

Nd isotopic analysis.[7]

147Sm Half-life

1.06 x 10! years

The accepted value for the
half-life of 147Sm.[1]

Decay Constant (M)

6.54 x 10712 yr—1

Used in the age calculation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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